Cas no 27914-99-4 (Pyridazine,3,6-dimethyl-, 2-oxide)

• Product Name: Pyridazine,3,6-dimethyl-, 2-oxide
• CAS No: 27914-99-4
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 288205
• PubChem ID: 252955
• Update Time: 2025-04-19

Pyridazine,3,6-dimethyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridazine,3,6-dimethyl-, 2-oxide
• 3,6-dimethyl-1-oxidopyridazin-1-ium
• 3,6-Dimethylpyridazin-1-oxid
• 3,6-dimethylpyridazine 1-oxide
• 3,6-dimethyl-pyridazine 1-oxide
• 3,6-Dimethylpyridazine-1-oxide
• 3,6-Dimethyl-pyridazin-mono-N-oxid
• AC1L5N3M
• AC1Q222W
• AR-1F0050
• CTK4G0422
• NSC75280
• DTXSID40291410
• NSC-75280
• 27914-99-4

• Inchi： 1S/C6H8N2O/c1-5-3-4-6(2)8(9)7-5/h3-4H,1-2H3
• InChI Key： JJUYDUPAUOCYRI-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(C)=CC=C(C)N=1

Computed Properties

• Exact Mass: 124.06374
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.4Ų

Experimental Properties

• PSA: 39.83
• LogP: 1.12690